Cas no 1396712-49-4 (1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide
• CAS No: 1396712-49-4
• MF: C₁₈H₁₉N₇O
• MW: 349.389762163162
• CID: 5919957
• PubChem ID: 71786292
• Update Time: 2025-05-20

1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-pyridin-3-ylpiperidine-4-carboxamide
• AKOS024534465
• F6175-0362
• CHEMBL3439751
• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide
• 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(pyridin-3-yl)piperidine-4-carboxamide
• VU0534116-1
• 1396712-49-4
• 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C18H19N7O/c26-18(23-15-2-1-5-19-11-15)14-3-7-24(8-4-14)16-10-17(22-12-21-16)25-9-6-20-13-25/h1-2,5-6,9-14H,3-4,7-8H2,(H,23,26)
• InChI Key： PMLWQDXOXKVBBS-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=NC=C3)=NC=N2)CCC(C(NC2=CC=CN=C2)=O)CC1

Computed Properties

• Exact Mass: 349.16510826g/mol
• Monoisotopic Mass: 349.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide

Recent Advances in the Study of 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide (CAS: 1396712-49-4)

The compound 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide (CAS: 1396712-49-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique heterocyclic structure, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo studies have demonstrated its ability to effectively target and inhibit kinases such as JAK2 and IRAK4, which are critical in the signaling pathways of autoimmune diseases and certain cancers. The compound's high binding affinity and selectivity make it a valuable tool for both therapeutic development and basic research in kinase biology.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating immune responses. Studies have shown that 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide can attenuate the production of pro-inflammatory cytokines such as IL-6 and TNF-α, suggesting its utility in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. These findings are supported by robust preclinical data, including animal models that exhibit reduced inflammation and improved disease outcomes upon treatment with the compound.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These attributes are critical for its transition from preclinical to clinical development. Recent advancements in formulation technologies have also addressed initial challenges related to solubility and bioavailability, paving the way for more efficient delivery systems.

Despite these promising developments, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide represents a significant advancement in the field of medicinal chemistry. Its dual role as a kinase inhibitor and immune modulator, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. Future research will likely focus on expanding its therapeutic indications and advancing it through clinical trials to evaluate its efficacy and safety in human patients.